Cas no 2171844-26-9 (1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2171844-26-9
• MF: C₁₄H₂₇N₃O
• MW: 253.383683443069
• CID: 5867094
• PubChem ID: 165750338
• Update Time: 2025-06-29

1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol
• [1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methanol
• 2171844-26-9
• EN300-1593482

• Inchi： 1S/C14H27N3O/c1-4-5-6-7-10-17-14(9-8-12(2)3)13(11-18)15-16-17/h12,18H,4-11H2,1-3H3
• InChI Key： MDDUFBOCEFFQEH-UHFFFAOYSA-N
• SMILES： OCC1=C(CCC(C)C)N(CCCCCC)N=N1

Computed Properties

• Exact Mass: 253.215412493g/mol
• Monoisotopic Mass: 253.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol

1-Hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2171844-26-9)

The compound 1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2171844-26-9) is a versatile organic molecule with a unique structure that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and advanced materials. The triazole ring in this molecule serves as a key structural motif, contributing to its reactivity and functionality.

Recent studies have highlighted the potential of triazole-containing compounds in the development of advanced materials, particularly in the synthesis of high-performance polymers and self-healing materials. The hexyl group attached to the triazole ring introduces hydrophobicity, while the 3-methylbutyl group adds steric bulk, making this compound suitable for applications requiring both hydrophobicity and mechanical stability. Researchers have explored its use as a building block for constructing stimuli-responsive materials, where its unique combination of properties enables dynamic interactions under external stimuli such as temperature or pH changes.

The synthesis of 1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethanol typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The presence of the hydroxymethyl group (-CH₂OH) at the 4-position of the triazole ring allows for further functionalization through various chemical transformations. For instance, oxidation of the hydroxymethyl group can yield carboxylic acids or esters, expanding the range of potential applications.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and is soluble in common organic solvents such as dichloromethane and THF. Its thermal stability makes it suitable for high-temperature applications, while its solubility facilitates its use in solution-based chemical reactions. Recent research has also explored its fluorescence properties under UV light, which could be harnessed for sensing applications or as a component in optoelectronic devices.

The biological activity of triazole-containing compounds has been extensively studied, with some derivatives showing promise as inhibitors of key enzymes involved in metabolic pathways. While specific biological data for this compound are not yet available, its structural features suggest potential bioactivity that warrants further investigation. Additionally, its use as an intermediate in drug discovery processes could open new avenues for therapeutic development.

From an environmental perspective, understanding the degradation pathways and ecological impact of CAS No. 2171844-26-9 is crucial for its sustainable use. Preliminary studies indicate that it undergoes hydrolytic degradation under certain conditions, though further research is needed to assess its long-term environmental fate and toxicity.

In conclusion, 1-hexyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yli methanol (CAS No. 2171844-26-9) represents a valuable addition to the arsenal of functional molecules available to chemists and material scientists. Its unique combination of structural features and versatile reactivity positions it as a promising candidate for diverse applications across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing modern science and technology.